4-Nitrobenzylfluoride
Cat. No. B1609903
:
500-11-8
M. Wt: 155.13 g/mol
InChI Key: CJFHTFLZNPFBKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04382891
Procedure details
A solution of 770 mg (5 mmol) of 4-nitrobenzyl alcohol in 15 ml of methylene chloride was added dropwise to a stirred solution of 3.0 g (7.5 mmol) of bis[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]sulfur difluoride in 5 ml of methylene chloride at 25°. The reaction mixture was stirred for 18 hrs, and then evaporated to dryness under reduced pressure. The residue was recrystallized from pentane to give 490 mg (63%) of 4-nitrobenzyl fluoride as colorless needles, mp 33° to 34°. A second recrystallization raised the melting point to 36° to 37°. The 4-nitrobenzyl fluoride is a known compound useful as a chemical intermediate.
Name
bis[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]sulfur difluoride
Quantity
3 g
Type
reactant
Reaction Step One
Yield
63%
Identifiers
|
REACTION_CXSMILES
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[N+:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8]O)=[CH:6][CH:5]=1)([O-:3])=[O:2].[F:12]C(F)(F)C(C(F)(F)F)OS(F)(F)OC(C(F)(F)F)C(F)(F)F>C(Cl)Cl>[N+:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8][F:12])=[CH:6][CH:5]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
|
|
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Quantity
|
770 mg
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=CC=C(CO)C=C1
|
|
Name
|
bis[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]sulfur difluoride
|
|
Quantity
|
3 g
|
|
Type
|
reactant
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|
Smiles
|
FC(C(OS(OC(C(F)(F)F)C(F)(F)F)(F)F)C(F)(F)F)(F)F
|
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Name
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|
|
Quantity
|
15 mL
|
|
Type
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solvent
|
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Smiles
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C(Cl)Cl
|
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Name
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|
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Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred for 18 hrs
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The residue was recrystallized from pentane
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=CC=C(CF)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 490 mg | |
| YIELD: PERCENTYIELD | 63% | |
| YIELD: CALCULATEDPERCENTYIELD | 63.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
